Cas no 630423-49-3 (1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO-)

• Product Name: 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO-
• CAS No: 630423-49-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 3193854
• PubChem ID: 21889845
• Update Time: 2025-10-29

1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO-
• 2,3-DIHYDRO-[1,4]DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE
• DNIKQLPSPQDSST-UHFFFAOYSA-N
• DB-181562
• 2,3-dihydro-[1,4]dioxino[2,3-f]isoquinolin-7-ol
• SCHEMBL13443970
• 2,3-Dihydro-1,4-dioxino[2,3-f]isoquinolin-7(8h)-one
• 630423-49-3
• SCHEMBL1536537

• MDL： MFCD22043863
• Inchi： 1S/C11H9NO3/c13-11-8-1-2-9-10(15-6-5-14-9)7(8)3-4-12-11/h1-4H,5-6H2,(H,12,13)
• InChI Key： DNIKQLPSPQDSST-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C3OCCOC=3C=C2)C=CN1

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO-

1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- - CAS No. 630423-49-3: A Promising Compound in Modern Pharmaceutical Research

1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- is a unique heterocyclic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS No. 630423-49-3, represents a novel class of isoquinoline derivatives characterized by the presence of a 1,4-dioxino[2,3-f]isoquinoline core. The structural features of this compound, including its aromatic ring systems and functional groups, make it a valuable candidate for drug discovery and development. Recent studies have highlighted its potential in targeting specific biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- is composed of a fused ring system that includes a 1,4-dioxine ring and an isoquinoline ring. The 2,3-dihydro designation indicates the presence of two hydrogen atoms in the molecule, which contributes to its stability and reactivity. The compound's molecular formula, molecular weight, and physicochemical properties are critical factors in determining its biological activity and pharmacological profile. These characteristics are essential for understanding its potential applications in therapeutic contexts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO-, which has been a focus of several research studies. The development of novel synthetic routes has significantly improved the scalability and purity of the compound, making it more accessible for further investigation. The synthesis of this compound often involves multi-step organic reactions, including ring-forming processes and functional group modifications, which are critical for achieving the desired molecular structure.

One of the most significant areas of research involving 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- is its potential as a therapeutic agent for various diseases. Studies have shown that this compound may exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. These findings are based on in vitro and in vivo experiments that have been conducted to evaluate its biological activity. The mechanism of action of this compound is still under investigation, but preliminary results suggest that it may interact with specific cellular targets, such as enzymes and receptors, to exert its therapeutic effects.

Recent studies have also explored the role of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- in modulating signaling pathways associated with disease progression. For example, research has indicated that this compound may inhibit the activity of certain kinases, which are known to be involved in the development of various cancers. These findings highlight the potential of this compound as a lead candidate for the development of targeted therapies. Additionally, the compound's ability to modulate inflammatory responses has led to its evaluation as a potential treatment for chronic inflammatory conditions.

The pharmacokinetic properties of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for determining its therapeutic potential. Recent studies have focused on the bioavailability and metabolic stability of this compound, which are key factors in its effectiveness as a therapeutic agent. These studies have utilized advanced analytical techniques, such as mass spectrometry and chromatography, to assess the compound's behavior in biological systems.

Moreover, the toxicity profile of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- is being evaluated to ensure its safety for potential therapeutic use. Preclinical studies have been conducted to assess the compound's acute and chronic toxicity, as well as its potential side effects. These studies are essential for identifying any potential risks associated with the compound's use and for guiding the development of safe and effective therapeutic strategies. The results of these studies will play a critical role in determining the compound's suitability for further clinical investigation.

In the context of drug discovery, 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- represents a promising candidate for the development of new therapeutic agents. Its unique molecular structure and potential biological activities make it a valuable target for further research. The ongoing studies on this compound are expected to provide important insights into its therapeutic potential and its role in the treatment of various diseases. As research in this area continues to advance, the compound may become an important tool in the fight against some of the most challenging medical conditions.

Additionally, the compound's potential applications in the field of medicinal chemistry are being explored through the development of derivative compounds. Researchers are investigating ways to modify the molecular structure of 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- to enhance its therapeutic properties and reduce potential side effects. These efforts are focused on the design of more effective and safer drugs that can address a wide range of medical conditions. The development of such derivatives is expected to contribute significantly to the advancement of pharmaceutical science and the treatment of various diseases.

Overall, 1,4-DIOXINO[2,3-F]ISOQUINOLIN-7(8H)-ONE, 2,3-DIHYDRO- is a compound that has the potential to make a significant impact in the field of pharmaceutical research. Its unique molecular structure and the findings from recent studies suggest that it may have a wide range of therapeutic applications. As research on this compound continues to progress, it is likely to play an increasingly important role in the development of new and innovative treatments for various diseases. The ongoing exploration of its properties and potential uses is expected to provide valuable insights that can contribute to the advancement of medical science and the improvement of patient care.